Cas no 40611-90-3 (1H-Pyrrole-2-carboxamide,N,N,4-trimethyl-)

• Product Name: 1H-Pyrrole-2-carboxamide,N,N,4-trimethyl-
• CAS No: 40611-90-3
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 327055
• PubChem ID: 45123512
• Update Time: 2025-04-19

1H-Pyrrole-2-carboxamide,N,N,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxamide,N,N,4-trimethyl-
• N,N,4-Trimethyl-1H-pyrrole-2-carboxamide
• 40611-90-3

• Inchi： 1S/C8H12N2O/c1-6-4-7(9-5-6)8(11)10(2)3/h4-5,9H,1-3H3
• InChI Key： CMISHEJEPMDLSW-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(C)=CN1)N(C)C

Computed Properties

• Exact Mass: 152.095
• Monoisotopic Mass: 152.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.1A^2
• XLogP3: 0.9